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Compound of Interest

Compound Name: sec-Butyl 4-hydroxybenzoate

Cat. No.: B103004

For Researchers, Scientists, and Drug Development Professionals

Introduction

sec-Butyl 4-hydroxybenzoate, also known as sec-butylparaben, is an organic compound
belonging to the paraben family. Parabens are esters of p-hydroxybenzoic acid and are widely
utilized as preservatives in cosmetics, pharmaceuticals, and food products due to their effective
antimicrobial properties. This technical guide provides an in-depth overview of the chemical
properties, synthesis, analysis, and biological activities of sec-butyl 4-hydroxybenzoate, with
a focus on its mechanism of action as both an antimicrobial agent and an endocrine disruptor.

Chemical and Physical Properties

sec-Butyl 4-hydroxybenzoate is a white to almost white crystalline powder.[1] Its chemical
and physical properties are summarized in the tables below for easy reference and
comparison.
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Identifier Value Source

CAS Number 17696-61-6 [2]

Molecular Formula C11H1403 [2]

Molecular Weight 194.23 g/mol

IUPAC Name sec-butyl 4-hydroxybenzoate [2]
4-Hydroxybenzoic acid sec-

Synonyms
butyl ester, sec-Butylparaben

Property Value Source
White to almost white

Appearance [1]
powder/crystal

Melting Point 59.0t0 62.0 °C

Boiling Point Not available

Solubility Soluble in methanol

Purity >98.0% (HPLC)

Synthesis and Purification

The primary method for synthesizing sec-butyl 4-hydroxybenzoate is through the Fischer
esterification of 4-hydroxybenzoic acid with sec-butanol in the presence of an acid catalyst. The
resulting crude product can then be purified by recrystallization.

Experimental Protocol: Synthesis via Fischer
Esterification

Materials:
 4-Hydroxybenzoic acid

e sec-Butanol
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Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous sodium sulfate

Ethanol (for recrystallization)

Deionized water

Procedure:

 In a round-bottom flask, combine 4-hydroxybenzoic acid and an excess of sec-butanol.
e Slowly add a catalytic amount of concentrated sulfuric acid while stirring.

o Reflux the mixture for several hours to drive the esterification reaction to completion.
 After cooling, neutralize the excess acid with a 5% sodium bicarbonate solution.

o Extract the crude sec-butyl 4-hydroxybenzoate with a suitable organic solvent.

o Wash the organic layer with water and dry it over anhydrous sodium sulfate.

* Remove the solvent under reduced pressure to obtain the crude product.

Experimental Protocol: Purification by Recrystallization

Procedure:

Dissolve the crude sec-butyl 4-hydroxybenzoate in a minimum amount of hot ethanol.

Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to
induce crystallization.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold ethanol.
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e Dry the purified crystals under vacuum.[3][4][5]

Synthesis

Crude sec-Butyl 4-hydroxybenzoate Purified sec-Butyl 4-hydroxybenzoate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of sec-Butyl 4-hydroxybenzoate.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a common and reliable method for the
analysis and purity assessment of sec-butyl 4-hydroxybenzoate.

Experimental Protocol: HPLC Analysis

Instrumentation:

o HPLC system with a UV detector

o C18 reversed-phase column

Mobile Phase:

» A gradient mixture of acetonitrile and water is typically used.[6][7]
Procedure:

o Prepare a standard solution of sec-butyl 4-hydroxybenzoate in the mobile phase at a
known concentration.
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o Prepare a sample solution of the synthesized and purified product.
« Inject both the standard and sample solutions into the HPLC system.
o Monitor the elution at a specific wavelength (e.g., 254 nm or 258 nm).[6][8]

o Compare the retention time and peak area of the sample to the standard to determine purity
and concentration.

Sample Preparation

HPLC System

Chromatogram

Data Analysis
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Caption: General workflow for HPLC analysis.

Mechanism of Action

sec-Butyl 4-hydroxybenzoate exhibits a dual mechanism of action, functioning as both an
antimicrobial agent and an endocrine disruptor.

Antimicrobial Mechanism
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The antimicrobial activity of parabens, including the sec-butyl isomer, is attributed to a multi-
targeted approach against microbial cells.[1][9][10]

» Disruption of Cell Membrane: Parabens can integrate into the lipid bilayer of microbial cell
membranes, disrupting their structure and increasing permeability. This leads to the leakage
of essential intracellular components.[1][11]

e Inhibition of Cellular Enzymes: They can inhibit key enzymes involved in microbial
metabolism, such as ATPases and phosphotransferases, thereby disrupting energy
production and nutrient uptake.[1][9][11]

« Interference with Nucleic Acid Synthesis: Parabens have been shown to inhibit the synthesis
of DNA and RNA, which is crucial for microbial growth and replication.[1][9][10]
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Caption: Antimicrobial mechanisms of sec-Butyl 4-hydroxybenzoate.

Endocrine Disrupting Mechanism
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Parabens are known to possess endocrine-disrupting capabilities by interacting with hormone
receptors. The potency of this interaction generally increases with the length of the alkyl chain.

o Estrogenic Activity: sec-Butyl 4-hydroxybenzoate can bind to estrogen receptors (ERa and
ERp), mimicking the effects of estrogen.[8][12] This binding can lead to the activation of
estrogen-responsive genes, potentially contributing to estrogen-related health concerns. The
binding affinity of butylparabens to estrogen receptors is higher than that of shorter-chain
parabens.[9][12]

» Anti-androgenic Activity: Some studies have shown that butylparabens can also exhibit anti-
androgenic activity by inhibiting the transcriptional activity of androgens.[13] This involves
interference with the androgen receptor (AR) signaling pathway.[14]

Estrogenic Pathway
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Caption: Endocrine disrupting pathways of sec-Butyl 4-hydroxybenzoate.
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Safety Information

sec-Butyl 4-hydroxybenzoate is associated with certain hazards, and appropriate safety
precautions should be taken during handling.

GHS Hazard Statements GHS Precautionary Statements

H315: Causes skin irritation. P264: Wash skin thoroughly after handling.

) o P280: Wear protective gloves/protective
H319: Causes serious eye irritation. ] ] )
clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of

H335: May cause respiratory irritation.
soap and water.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical

advice/attention.

P337+P313: If eye irritation persists: Get
medical advice/attention.

Conclusion

sec-Butyl 4-hydroxybenzoate is a compound with significant utility as an antimicrobial
preservative. Its synthesis is a straightforward application of Fischer esterification, and it can be
effectively purified and analyzed using standard laboratory techniques. However, its potential
as an endocrine disruptor warrants careful consideration, particularly in the context of its
applications in products with high human exposure. This guide provides a foundational
understanding for researchers and professionals working with this compound, highlighting its
key properties and biological activities. Further research into the specific interactions of sec-
butyl 4-hydroxybenzoate with biological systems will continue to refine our understanding of
its efficacy and safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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